Cas no 2351855-48-4 (tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate)
tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28288863
- 2351855-48-4
- tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate
- tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate
-
- Inchi: 1S/C13H15F4NO2/c1-12(2,3)20-11(19)10(18)7-4-8(13(15,16)17)6-9(14)5-7/h4-6,10H,18H2,1-3H3
- InChI Key: PZXVEPYWGLJJCI-UHFFFAOYSA-N
- SMILES: FC1C=C(C(F)(F)F)C=C(C=1)C(C(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 293.10389137g/mol
- Monoisotopic Mass: 293.10389137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.3Ų
tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288863-0.05g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 95.0% | 0.05g |
$803.0 | 2025-03-19 | |
| Enamine | EN300-28288863-0.1g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 95.0% | 0.1g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28288863-0.25g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 95.0% | 0.25g |
$880.0 | 2025-03-19 | |
| Enamine | EN300-28288863-0.5g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 95.0% | 0.5g |
$919.0 | 2025-03-19 | |
| Enamine | EN300-28288863-1.0g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 95.0% | 1.0g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-28288863-2.5g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 95.0% | 2.5g |
$1874.0 | 2025-03-19 | |
| Enamine | EN300-28288863-5.0g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 95.0% | 5.0g |
$2774.0 | 2025-03-19 | |
| Enamine | EN300-28288863-10.0g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 95.0% | 10.0g |
$4114.0 | 2025-03-19 | |
| Enamine | EN300-28288863-1g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 1g |
$956.0 | 2023-09-08 | ||
| Enamine | EN300-28288863-5g |
tert-butyl 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]acetate |
2351855-48-4 | 5g |
$2774.0 | 2023-09-08 |
tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate
Introduction to Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate (CAS No. 2351855-48-4)
Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate, identified by its Chemical Abstracts Service Number (CAS No.) 2351855-48-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a fluoro-substituted aromatic ring and an acetic acid derivative. The presence of both tert-butyl and trifluoromethyl groups enhances its potential as a building block in the synthesis of biologically active molecules, making it a subject of intense study for its pharmacological properties.
The chemical structure of Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate consists of a phenyl ring modified with fluorine and trifluoromethyl substituents, which are known to influence the electronic properties and metabolic stability of the molecule. The amino group at the 2-position and the tert-butyl ester group at the 3-position contribute to its reactivity, allowing for further functionalization in drug design. This compound’s unique structural features make it a valuable intermediate in the synthesis of potential therapeutic agents targeting various diseases.
In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced bioavailability, metabolic stability, and binding affinity to biological targets. The introduction of fluorine atoms into pharmaceutical molecules can significantly alter their pharmacokinetic profiles, often leading to improved efficacy and reduced side effects. Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate exemplifies this trend, as its fluorinated structure suggests potential applications in the development of novel drugs.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The tert-butyl ester group can be hydrolyzed to yield a carboxylic acid, while the amino group can undergo various reactions such as acylation or alkylation. Additionally, the fluoro-substituted phenyl ring can participate in cross-coupling reactions, enabling the construction of more complex molecular architectures. These attributes make Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate a powerful tool for medicinal chemists seeking to develop new pharmacophores.
Recent studies have highlighted the importance of fluorinated compounds in oncology research. Molecules containing fluorine atoms have shown promise in inhibiting enzymes involved in cancer cell proliferation and metabolism. For instance, fluorinated analogs of tyrosine kinase inhibitors have demonstrated improved selectivity and potency against cancer-related targets. Given the structural features of Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate, it is conceivable that this compound could serve as a precursor for developing novel anticancer agents.
The role of computational chemistry in drug discovery has also been instrumental in understanding the potential biological activity of Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations provide valuable insights into its binding affinity and specificity, guiding experimental efforts toward optimizing its pharmacological properties.
In addition to its applications in oncology, this compound may find utility in other therapeutic areas, including neurology and infectious diseases. Fluorinated compounds have been explored as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier efficiently. Furthermore, their structural modifications can enhance their antimicrobial properties, making them candidates for addressing antibiotic-resistant infections.
The synthesis of Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework. These synthetic strategies reflect the growing sophistication in organic chemistry techniques used in pharmaceutical research.
As research continues to uncover new therapeutic applications for fluorinated compounds, Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate is poised to play a significant role in drug development. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. By leveraging cutting-edge synthetic and computational approaches, scientists can harness this compound’s potential to create innovative treatments for various diseases.
The future direction of research on Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate may include exploring its derivatives with different substituents to modulate its biological effects further. Additionally, investigating its interactions with cellular pathways could provide deeper insights into its mechanisms of action. Such studies will not only advance our understanding of this compound but also contribute to the broader field of medicinal chemistry.
In conclusion,Tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate (CAS No. 2351855-48-4) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its versatility in synthetic chemistry makes it a valuable intermediate for creating novel therapeutic agents targeting various diseases. As research progresses, this compound is likely to remain at the forefront of medicinal chemistry innovation.
2351855-48-4 (tert-butyl 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)